(2Z)-13-acetyl-5-methyl-2-(1H-pyrrol-2-ylmethylidene)-5H,11H-5,11-methano[1,3]thiazolo[2,3-d][1,3,5]benzoxadiazocin-1(2H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Pyrrole is a nitrogen-containing heterocyclic compound that has been a versatile field of study for its diverse biological and medicinal importance . Biomolecules such as chlorophyll, hemoglobin, myoglobin, and cytochrome are naturally occurring metal complexes of pyrrole . Many medicinal drugs are derived from either pyrrole, pyrrolidine, or by its fused analogs .
Synthesis Analysis
The synthesis of pyrrole compounds can vary greatly depending on the specific compound . For example, Pyrrole-2-formaldehyde can be dissolved in ethanol at room temperature, and added to an asymmetric unit of a crystal nitrate solution containing water and ethanol .Molecular Structure Analysis
The molecular structure of pyrrole compounds can be quite diverse, depending on the specific compound and its functional groups. For example, Ethanone, 1- (1H-pyrrol-2-yl)- has a molecular weight of 109.1259 .Physical and Chemical Properties Analysis
The physical and chemical properties of pyrrole compounds can vary greatly depending on their specific structure. For example, Ethanone, 1- (1H-pyrrol-2-yl)- has a molecular weight of 109.1259 .Scientific Research Applications
Synthetic Methodologies and Heterocyclic Compound Development
The synthesis of complex heterocyclic compounds involves innovative methodologies that pave the way for the development of novel materials and pharmaceuticals. For instance, the use of Diels-Alder cycloaddition reactions in synthesizing selectively functionalized hexaarylbenzenes demonstrates the utility of such methods in creating compounds with specific electronic and structural properties. This approach is crucial for the development of materials with potential applications in electronics, catalysis, and as precursors for further synthetic modifications (Gregg et al., 2006).
Potential in Material Science and Electronics
The structural characterization of compounds like the one can lead to materials with unique electronic properties. For example, the study of spirocyclic dienones and N-heterosuperbenzenes reveals the potential of heterocyclic compounds in material science, particularly in the development of organic semiconductors and conductive materials. These materials can be used in various applications, including solar cells, transistors, and light-emitting diodes (Gregg et al., 2006).
Antimicrobial Applications
Research on heterocyclic compounds also extends to their potential antimicrobial properties. The synthesis and evaluation of novel heterocyclic compounds incorporating sulfamoyl moieties, for example, show promising results as antimicrobial agents. These findings underscore the importance of heterocyclic chemistry in the search for new antibiotics and antimicrobial materials, addressing the growing concern over antibiotic resistance (Darwish et al., 2014).
Mechanism of Action
The mechanism of action of pyrrole compounds can vary greatly depending on their structure and the biological system they interact with. Some pyrrole and pyrrolidine analogs have diverse therapeutic applications like fungicides, antibiotics, anti-inflammatory drugs, cholesterol-reducing drugs, anti-tubercular, and antitumor agents .
Future Directions
Properties
IUPAC Name |
(13Z)-16-acetyl-9-methyl-13-(1H-pyrrol-2-ylmethylidene)-8-oxa-12-thia-10,15-diazatetracyclo[7.6.1.02,7.011,15]hexadeca-2,4,6,10-tetraen-14-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17N3O3S/c1-11(24)16-17-13-7-3-4-8-14(13)26-20(16,2)22-19-23(17)18(25)15(27-19)10-12-6-5-9-21-12/h3-10,16-17,21H,1-2H3/b15-10- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUCVJOFDPUWIQE-GDNBJRDFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1C2C3=CC=CC=C3OC1(N=C4N2C(=O)C(=CC5=CC=CN5)S4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)C1C2C3=CC=CC=C3OC1(N=C4N2C(=O)/C(=C/C5=CC=CN5)/S4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.